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Bimiralisib's Mechanism and Clinical Context

Bimiralisib is a dual-action, small-molecule inhibitor that targets both pan-class I PI3K and mTOR, key

components of a signaling pathway critical for cell growth, proliferation, and survival in lymphomas [1] [2]

[3]. This dual inhibition is distinct from isoform-specific PI3K inhibitors.

Clinical studies have shown that bimiralisib has modest efficacy in treating relapsed/refractory lymphoma.

The table below summarizes key findings from a phase I/II trial:

Trial Aspect Summary of Findings

Patient Population Heavily pretreated relapsed/refractory lymphoma patients (median of 5
prior lines of therapy) [2].

Dosing 60 mg and 80 mg once daily, continuously [2].

Overall Response Rate
(ORR)

14% (10% Partial Response, 4% Complete Response) [2].

Common Grade ≥3
Adverse Events

Hyperglycemia (24%), thrombocytopenia (22%), neutropenia (20%),

diarrhea (12%) [2].
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A separate study investigated a topical 2% bimiralisib gel for cutaneous T-cell lymphoma (Mycosis

Fungoides). While the treatment achieved meaningful drug levels in the skin, no clinical efficacy was

observed after 42 days of treatment [1].

Experimental Models & Protocols for Lymphoma
Research

Although specific bimiralisib IC50 data is not available, the search results provide context on established

lymphoma cell lines and standard methods for determining drug sensitivity.

Common Lymphoma Cell Lines in Research The following cell lines are frequently used as in vitro

models for studying aggressive B-cell lymphomas, particularly Diffuse Large B-Cell Lymphoma (DLBCL)

[4]:

GCB-DLBCL subtype models: RL, SU-DHL-4, SU-DHL-6, SU-DHL-8, SU-DHL-10, OCI-Ly1, OCI-

Ly7, Karpas422.
ABC-DLBCL subtype models: HBL-1, SU-DHL-2, TMD8, OCI-Ly3, OCI-Ly10, Riva (Ri-1), U-2946.

Standard Protocol for IC50 Determination The MTT assay is a standard colorimetric method for assessing

cell viability and determining a compound's IC50 value [5] [6]. The workflow involves the following key

steps:
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Seed cells in
96-well plate

Allow cells to attach
(incubate 24-72h)

Add drug with
serial dilution

Incubate for
defined period

Add MTT reagent
(incubate 4-6h)

Solubilize formazan
crystals with DMSO

Measure absorbance
at 490nm

Calculate IC50 from
dose-response curve

Click to download full resolution via product page

Key considerations for this assay include [6]:
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Using cells in the logarithmic growth phase and accurately counting them for consistent seeding

density.
Creating a suitable range of serial drug dilutions, often starting from a high concentration like 2.56

mg/mL.
Including necessary controls: solvent (e.g., DMSO) as a negative control and a drug with known

activity as a positive control.
Protecting the MTT reagent from light and ensuring the solution is not discolored before use.

How to Locate Specific IC50 Data

Since the specific data you need was not found in this search, here are suggestions for alternative

approaches:

Search specialized scientific databases: Public repositories like PubChem often contain bioactivity

data from high-throughput screening efforts, which may include IC50 values for bimiralisib across
various cell lines.

Perform a targeted literature review: A deep dive into original research articles on bimiralisib
(PQR309) may yield the data. Look for preclinical studies in lymphoma, which are often the source of

such information.
Explore newer research: The clinical development of bimiralisib appears to have faced challenges

due to toxicity and modest efficacy [2]. Research may have shifted to next-generation PI3K/mTOR
inhibitors or different combination strategies, which could be a fruitful area for your review.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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